Cas no 87233-70-3 (1-(2-ethoxyethyl)-2-piperazin-1-yl-1H-benzimidazole (2E)-but-2-enedioate (2:3))

• Product Name: 1-(2-ethoxyethyl)-2-piperazin-1-yl-1H-benzimidazole (2E)-but-2-enedioate (2:3)
• CAS No: 87233-70-3
• MF: C₄₂H₅₆N₈O₁₄
• MW: 896.939250946045
• CID: 1866695
• PubChem ID: 6448426
• Update Time: 2025-04-21

1-(2-ethoxyethyl)-2-piperazin-1-yl-1H-benzimidazole (2E)-but-2-enedioate (2:3) Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-2-piperazin-1-yl-1H-benzimidazole (2E)-but-2-enedioate (2:3)
• (E)-but-2-enedioic acid,1-(2-ethoxyethyl)-2-piperazin-1-ylbenzimidazole
• 87233-70-3
• 1H-Benzimidazole, 1-(2-ethoxyethyl)-2-(1-piperazinyl)-, (E)-2-butenedioate (2:3)
• 1-(2-Ethoxyethyl)-2-(1-piperazinyl)-1H-benzimidazole (E)-2-butenedioate (2:3)

• Inchi： 1S/2C15H22N4O.3C4H4O4/c2*1-2-20-12-11-19-14-6-4-3-5-13(14)17-15(19)18-9-7-16-8-10-18;3*5-3(6)1-2-4(7)8/h2*3-6,16H,2,7-12H2,1H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
• InChI Key： OKYQTHBQQPQXSN-VQYXCCSOSA-N
• SMILES： O(CC)CCN1C2C=CC=CC=2N=C1N1CCNCC1.O(CC)CCN1C2C=CC=CC=2N=C1N1CCNCC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 896.391599
• Monoisotopic Mass: 896.391599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 64
• Rotatable Bond Count: 16
• Complexity: 415
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 308

Experimental Properties

• Boiling Point: 442.7°C at 760 mmHg
• Flash Point: 221.5°C